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Compound of Interest

Compound Name: 1-Pyridin-4-ylpiperidin-4-one

Cat. No.: B1312640

In-Depth Technical Guide: 1-Pyridin-4-
ylpiperidin-4-one

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 1-Pyridin-4-ylpiperidin-4-one, a
heterocyclic compound of interest in medicinal chemistry. This document details its chemical

properties, potential synthesis strategies, and explores its putative biological significance based
on related structures.

Core Compound Properties

1-Pyridin-4-ylpiperidin-4-one is a bicyclic compound featuring a pyridine ring linked to a
piperidin-4-one moiety. Its chemical structure and properties are foundational to its potential
applications in drug discovery and development.
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Property Value
Molecular Formula C10H12N20
Molecular Weight 176.215 g/mol

2,3,5,6-tetrahydro-[1,4"]bipyridinyl-4-one, 1-
(pyridin-4-yl)-4-piperidinone, 1-(4-pyridyl)-4-
Synonyms o L -
piperidone, 4-Piperidinone,1-(4-pyridinyl), 1-

(pyridin-4-yl)-4-oxopiperidine

Density: 1.164 g/cm3Boiling Point: 340.797°C at

Physical Properties ]
760 mmHgFlash Point: 159.908°C

Synthesis and Formulation

While a specific, detailed experimental protocol for the synthesis of 1-Pyridin-4-ylpiperidin-4-
one is not readily available in public literature, its structure suggests several viable synthetic
routes based on established methodologies for analogous piperidin-4-one derivatives.

Potential Synthesis Pathway: Nucleophilic Aromatic
Substitution and Cyclization

A plausible synthetic approach involves the nucleophilic aromatic substitution of a suitable
pyridine derivative with a piperidin-4-one precursor, followed by cyclization.
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Starting Materials
4-Halopyridine o
Ge.g., 4-Ch|oropyridineD

Refction Steps

1-Pyridin-4-ylpiperidin-4-one

Click to download full resolution via product page
A potential synthetic workflow for 1-Pyridin-4-ylpiperidin-4-one.

A related synthesis for 1-(Pyridin-4-yl)-piperidine-4-carboxylic acid involves the reaction of 4-
Chloropyridine hydrochloride and ethyl isonicotinate in the presence of triethylamine in an
ethanol/water solvent system, heated in a sealed tube.[1] This suggests that similar conditions
could be adapted for the synthesis of the target compound.

Biological Activity and Therapeutic Potential

The piperidin-4-one scaffold is a well-established pharmacophore present in a multitude of
biologically active molecules.[2] Derivatives of piperidin-4-one have demonstrated a wide range
of pharmacological activities, including anticancer, anti-HIV, and antimicrobial effects.[2][3]
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Putative Signaling Pathway Involvement

Given the prevalence of pyridine and piperidine moieties in kinase inhibitors and other signaling
modulators, it is plausible that 1-Pyridin-4-ylpiperidin-4-one could interact with various
intracellular signaling pathways. The diagram below illustrates a generalized signaling cascade
that is often targeted by small molecule inhibitors containing similar heterocyclic scaffolds.
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Generalized MAPK and PI3K/AKT signaling pathways.

Experimental Protocols for Biological Evaluation

To ascertain the specific biological activities of 1-Pyridin-4-ylpiperidin-4-one, a series of in
vitro and in vivo assays would be necessary. The following are generalized protocols that could
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be adapted for this purpose.

In Vitro Cytotoxicity Assay (MTT Assay)

This assay is a colorimetric method for assessing cell metabolic activity and can be used to
determine the cytotoxic potential of a compound.
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Assay Setup
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Workflow for an in vitro MTT cytotoxicity assay.
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Conclusion

1-Pyridin-4-ylpiperidin-4-one represents a molecule with significant potential for further
investigation in the field of drug discovery. Its structural similarity to known bioactive
compounds suggests a range of possible pharmacological activities. The synthetic and
experimental frameworks provided in this guide offer a starting point for researchers to explore
the therapeutic utility of this and related compounds. Further studies are warranted to fully
elucidate its synthetic accessibility, biological activity, and mechanism of action.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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